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Compound Focus: Corylin

CAS No.: 53947-92-5

Cat. No.: S623654

Botanical Sources, Isolation, and Phytochemistry

Corylin is a flavonoid found in significant quantities in at least two medicinal plants:

Plant
Plant Source Part Key Isolation Steps Reported Purity
Psoralea corylifolia  Dried 70% aqueous ethanol extraction — Ethyl > 99.48% (as
L. (Psoraleae fruits acetate fractionation — Silica gel, determined by HPLC)
Fructus) [1] polyamide, and Sephadex LH-20 [1]

chromatography [1]

Pueraria lobata [2]  Aerial Ethyl acetate fractionation — Activated Isolated compound

parts carbon decolorization — Sequential confirmed via

(vines) chromatography [2] spectral analysis [2]

The experimental workflow for isolating corylin from Pueraria lobata involves a multi-stage fractionation

process, which can be visualized as follows:

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s623654?utm_src=pdf-body
https://www.smolecule.com/products/s623654?utm_src=pdf-interest
https://www.smolecule.com/products/s623654?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0944711323000119
https://www.sciencedirect.com/science/article/abs/pii/S0944711323000119
https://www.sciencedirect.com/science/article/abs/pii/S0944711323000119
https://pmc.ncbi.nlm.nih.gov/articles/PMC12034609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12034609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12034609/
https://www.smolecule.com/products/s623654?utm_src=pdf-body
https://www.smolecule.com/products/s623654?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Aerial Parts of
Pueraria lobata

Click to download full resolution via product page

Flowchart of corylin isolation from Pueraria lobata aerial parts.

Structural and Analytical Characterization

The following table summarizes the key physicochemical and analytical data for corylin:
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Property Category Description

Basic Information  Flavonoid compound [2].

Analytical LC-QTOF-MS/MS (Liquid Chromatography-Quadrupole Time-of-Flight Tandem
Technique Mass Spectrometry) [3].

Database ID Identified among 41 compounds in Psoralea corylifolia metabolite profiling [3].
Drug-Likeness Selected based on favorable drug-likeness and bioavailability scores from online

databases [3].

Biological Activities and Mechanism of Action

Corylin exhibits a range of biological activities by interacting with multiple molecular targets and pathways.

Key Molecular Targets and Pathways

Reported Experimental

Biological Activit
9 y Model

Molecular Targets & Pathways

Antioxidant In silico network Top-ranked target genes: TDP1, APEX1, TOP2A,
pharmacology study [3] CTSD, KLF5 [3].

Skin-Whitening B16F10 melanoma cells | MITF protein expression — | Tyrosinase and |
[2] TRP-1 expression [2].

Anti-Inflammatory / DSS-induced chronic Regulates gut-brain axis; promotes 5-HTP

Anti-Colitis colitis in mice [1] production; improves intestinal & blood-brain

barrier function [1].

The mechanism by which cerylin inhibits melanin synthesis for skin-whitening effects involves a specific

signaling pathway:
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Corylin mechanism for inhibiting melanin synthesis.

For its anti-colitis effect, corylin acts through the gut-brain axis:

Modulates Microbiota
Promotes 5-HTP :
— Reduced Inflammatory Reduced Inflammation
Improves Tight Junction Factor Transfer
'

(TJ) Proteins |
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Corylin's anti-colitis action via the gut-brain axis.

Experimental Protocols for Key Assays
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In Vitro Anti-Melanogenesis Assay in B16F10 Cells [2]

e Cell Culture: Maintain B16F10 mouse melanoma cells in standard culture medium.

e Stimulation & Treatment: Stimulate melanogenesis by adding a-Melanocyte-Stimulating Hormone
(a-MSH) to the cells. Co-treat with corylin at various non-cytotoxic concentrations (e.g., 1-25 uM).
Use arbutin (100 puM) as a positive control.

e Cytotoxicity Check: Perform a parallel assay (e.g., MTT) to ensure corylin concentrations do not
reduce cell viability below 80-90%.

¢ Melanin Content Measurement:

o After 48-hour incubation, lyse the cells and pellet the insoluble melanin.

o Dissolve the melanin pellet in a hot NaOH solution.

o Measure the absorbance at 405 nm. Express melanin content as a percentage of the a-MSH-
treated control group.

e Cellular Tyrosinase Activity:

o Lyse cells with a non-ionic detergent buffer.
o Measure the rate of L-DOPA oxidation by the lysate spectrophotometrically.
o Express activity as a percentage of the a-MSH-treated control group.

¢ Protein Analysis:

o Use Western Blotting to analyze protein levels of MITF, tyrosinase, TRP-1, and TRP-2 in
treated cells to confirm the mechanism.

Corylin Isolation from Psoraleae Fructus [1]

e Extraction: Extract dried, powdered Psoraleae Fructus with 70% aqueous ethanol.
¢ Partitioning: Partition the concentrated extract with ethyl acetate (EtOAc) to obtain an EtOAc-soluble
sub-extract.
e Chromatography:
o Silica Gel Column: Subject the EtOAc extract to silica gel column chromatography, eluting with
a gradient of petroleum ether-acetone or dichloromethane-methanol.
o Polyamide Column: Further purify corylin-containing fractions using polyamide column
chromatography.
o Sephadex LH-20: Perform final purification using Sephadex LH-20 gel filtration
chromatography, typically eluting with methanol.
e Purity Analysis: Analyze the final isolated compound by High-Performance Liquid Chromatography
(HPLC) to confirm purity = 99.48% [1].

Discussion and Research Implications
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This technical overview shows that corylin is a multi-target phytochemical with therapeutic potential from
cosmetic applications to managing complex conditions like colitis. Its presence in multiple plant sources and

well-established isolation protocols facilitate further research.

Future work should focus on:

Clinical translation of pre-clinical findings for colitis and skin health
Comprehensive ADMET profiling
Scalable synthesis and formulation development

Synergistic interactions with other phytochemicals

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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